Cas no 1271-19-8 (Bis(cyclopentadienyl)titanium dichloride)

Bis(cyclopentadienyl)titanium dichloride Properties

Names and Identifiers

• Bis(cyclopentadienyl)titanium dichloride
• TITANOCENE DICHLORIDE
• bis(cyclopentadienyl)dichlorotitanium
• bis(eta(5)-cyclopentadienyl)titaniumdichloride
• Bis(eta(sup5)-cyclopentadienyl)titanium dichloride
• bis(eta5-Cyclopentadienyl) titanium dichloride
• Bis(pi-cyclopentadienyl)dichlorotitanium
• Bis(pi-cyclopentadienyl)titanium dichloride
• (Bislcyclopentandienyl)titaniumdichloride
• Bis(cyclopentadienyl)titanium(IV) dichloride
• Dyad(dicyclopentadiene)titanium Chloride
• bis-cyclopentadienyl titanium dichloride
• Di(cyclopentadienyl)titanium(IV) dichloride
• Dichlorobis(1,3-cyclopentadiene)titaniumDichlorodicyclopentadienyltitanium
• Dichlorotitanocene
• Cp2TiCl2
• Dichlorobis(1,3-cyclopentadiene)titanium
• Dichlorodicyclopentadienyltitanium
• +Expand

• MDL： MFCD00003723
• InChIKey： XKLWATAZDMHTSH-UHFFFAOYSA-L
• Inchi： 1S/2C5H5.2ClH.Ti/c2*1-2-4-5-3-1;;;/h2*1-3H,4H2;2*1H;/q;;;;+2/p-2
• SMILES： [CH-]1C=CC=C1.[CH-]1C=CC=C1.[Cl-].[Cl-].[Ti+4]

Computed Properties

• Exact Mass: 239.90100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 239.901303
• Heavy Atom Count: 13
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.29540
• PSA: 0.00000
• Merck: 9482
• Water Partition Coefficient: Slow decomposition
• Boiling Point: 355.52°C (estimate)
• Melting Point: 260-280 °C (dec.) (lit.)
• Color/Form: Purple solid
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Decomposes in water. Moisture sensitive.
• Solubility: It is soluble in toluene, chloroform, ethanol and other hydroxyl solvents, and a small amount of it is soluble in water, petroleum ether, benzene, ether, carbon disulfide and carbon tetrachloride.
• Sensitiveness: Air & Moisture Sensitive
• Density: 1.6 g/mL at 25 °C(lit.)

Bis(cyclopentadienyl)titanium dichloride Security Information

• Symbol: GHS07
• RTECS：XR2050000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S6-S7/8
• Packing Group：II
• Packing Group：II
• Risk Phrases：R33; R34; R37/38; R40; R61
• Hazard Level：8
• Dangerous goods sign： T
• Hazardous Material transportation number：UN3261
• Hazard Statement： H315,H335
• Warning Statement： P261
• Prompt：warning
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• PackingGroup：II
• Risk Phrases： 37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：8-10-21

Bis(cyclopentadienyl)titanium dichloride Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2903890090

  Overview:

  2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds